Cas no 2393-20-6 (3-(Aminomethyl)benzoic acid)

3-(Aminomethyl)benzoic acid structure

Product Name:3-(Aminomethyl)benzoic acid

CAS No:2393-20-6

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.16256

MDL:MFCD03410969

CID:42880

PubChem ID:506073

3-(Aminomethyl)benzoic acid Properties

Names and Identifiers

- 3-(Aminomethyl)benzoic acid
- 3-Aminomethylbenzoic acid
- 3-Aminomethylbenzoic acid hydrochloride
- 3-aminomethylbenzoate
- 3-Aminomethyl-benzoesaeure
- 3-Aminomethyl-benzoic acid
- Benzoic acid,3-(aminomethyl)
- Benzylamin-carbonsaeure-(3)
- 3-(Aminomethyl)benzoic acid HCl
- GSWYUZQBLVUEPH-UHFFFAOYSA-N
- 3-(aminomethyl)benzoicacid
- CS-0449925
- AKOS004115485
- AE-562/43286922
- TS-01991
- SCHEMBL61226
- BDBM50376750
- Q27453676
- 3-aminomethyl benzoic acid
- m-(aminomethyl)benzoic acid
- J-511692
- DTXSID40333445
- Benzoic acid,3-(aminomethyl)-
- 3-(aminomethyl)benzoic acid, AldrichCPR
- C9H10O2
- CHEMBL541141
- 4-methyl-9H-xanthene-9-carboxylic acid
- Benzoic acid, 3-(aminomethyl)-
- AM61422
- 3-aminomethylbenzoic acid
- EN300-50406
- SB36010
- CHEMBL133384
- 2393-20-6
- MFCD03410969
- FT-0649565
- BBL010150
- STK801485
- +Expand
- MDL： MFCD03410969
- InChIKey： GSWYUZQBLVUEPH-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5,9H2,(H,10,11)
- SMILES： C1=CC(=CC(=C1)C(=O)O)CN

Computed Properties

Exact Mass: 151.06300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 151.063328530g/mol
Heavy Atom Count: 11
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.7
Topological Polar Surface Area: 63.3Å²

Experimental Properties

LogP: 1.54380
PSA: 63.32000

3-(Aminomethyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007OWA-1g	3-(Aminomethyl)benzoic acid	2393-20-6		1g	$92.00	2024-05-22
A2B Chem LLC	AD58058-1g	3-Aminomethylbenzoic acid	2393-20-6	95%	1g	$47.00	2024-04-20
Aaron	AR007P4M-500mg	3-(Aminomethyl)benzoic acid	2393-20-6	97%	500mg	$77.00
abcr	AB310815-1g	3-Aminomethylbenzoic acid, 95%; .	2393-20-6	95%	1g	€109.00
Alichem	A019094955-5g	3-(Aminomethyl)benzoic acid	2393-20-6	97%	5g	$239.12	2023-09-02
Ambeed	A449369-25g	3-(Aminomethyl)benzoic acid	2393-20-6	98%	25g	$633.0	2024-08-03
Apollo Scientific	OR301079-1g	3-(Aminomethyl)benzoic acid	2393-20-6		1g	£115.00	2023-09-02
Crysdot LLC	CD12092891-1g	3-(Aminomethyl)benzoic acid	2393-20-6	97%	1g	$63	2024-07-24
Enamine	EN300-50406-0.05g	3-(aminomethyl)benzoic acid	2393-20-6		0.05g	$32.0	2023-05-29
eNovation Chemicals LLC	D508171-1g	3-(AMinoMethyl)benzoic acid	2393-20-6	97%	1g	$235	2022-09-07

3-(Aminomethyl)benzoic acid Synthesis

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Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

2393-20-6 (3-(Aminomethyl)benzoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2393-20-6)3-(Aminomethyl)benzoic acid

Purity:99%

Quantity:25g

Price($):570.0